Cas no 57295-24-6 (2H-1-Benzopyran-2-one, 3,6-dimethyl-)

• Product Name: 2H-1-Benzopyran-2-one, 3,6-dimethyl-
• CAS No: 57295-24-6
• MF: C₁₁H₁₀O₂
• MW: 174.195903301239
• CID: 345846
• PubChem ID: 12232067
• Update Time: 2025-04-19

2H-1-Benzopyran-2-one, 3,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 3,6-dimethyl-
• 3,6-dimethylchromen-2-one
• SCHEMBL8344553
• 3,6-dimethyl-2H-chromen-2-one
• 57295-24-6
• DTXSID50481582
• 3,6-dimethyl-coumarin
• SY308583

• Inchi： 1S/C11H10O2/c1-7-3-4-10-9(5-7)6-8(2)11(12)13-10/h3-6H,1-2H3
• InChI Key： CQTXQWVGXQRGIX-UHFFFAOYSA-N
• SMILES： O1C(C(C)=CC2C=C(C)C=CC1=2)=O

Computed Properties

• Exact Mass: 174.0681
• Monoisotopic Mass: 174.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives